
Addressing overfitting in physics-informed neural networks

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pdic-NN

Cat. No.: B15614678 Get Quote

Welcome to the Technical Support Center for Physics-Informed Neural Networks (PINNs). This resource is designed for

researchers, scientists, and drug development professionals to troubleshoot and address the common challenge of overfitting in

their PINN experiments.

Troubleshooting Guide: Is My PINN Overfitting?
Overfitting is a critical issue where a PINN learns the training data too well, including noise and artifacts, leading to poor

generalization and inaccurate predictions on new, unseen data. This guide provides a step-by-step approach to diagnose and

mitigate overfitting.

Question 1: What are the common symptoms of an overfitted PINN?
An overfitted PINN will exhibit a significant discrepancy between its performance on the training data and on a validation or test

set. Key symptoms include:

Low Training Loss, High Validation/Test Loss: The model shows a very low error on the data it was trained on, but a much higher

error when evaluated on data it has not seen before.[1]

Physically Inconsistent Solutions: The model's predictions may violate the underlying physical laws in regions outside of the

training data points, even if the physics-based loss is low.[2]

Sensitivity to Noise: Small perturbations in the input data can lead to large, unphysical changes in the output.[3]

Poor Extrapolation: The model fails to provide reasonable predictions for inputs outside the range of the training data.[4]

A common diagnostic workflow is to monitor the training and validation loss over epochs. A divergence in these two curves is a

clear indicator of overfitting.[5]
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Caption: Workflow for diagnosing overfitting by monitoring loss curves.

Question 2: My PINN seems to be overfitting. What are the primary causes?
Overfitting in PINNs can stem from several factors, often related to the model's complexity, the training data, or the training process

itself.

Excessive Model Complexity: Deep neural networks with many layers or a large number of neurons per layer have a high

capacity to memorize the training data, including noise.[6][7]

Insufficient or Poorly Distributed Training Data: A small training dataset may not adequately represent the entire problem domain,

making it easier for the network to overfit to the available points.[8] This is a known issue for PINNs, which can be susceptible to

overfitting on boundary conditions if the number of collocation points is much larger than the number of boundary data points.[3]

Imbalanced Loss Function: If the different components of the loss function (e.g., data loss, physics residual loss, boundary

condition loss) have vastly different magnitudes, the training process might prioritize one term at the expense of others, leading

to poor generalization.[9]

Overtraining: Training for too many epochs can lead the model to start fitting the noise in the training data.[7]

FAQs: Techniques for Mitigating Overfitting in PINNs
This section provides answers to frequently asked questions about specific techniques to combat overfitting.

Data-Centric Approaches
Question 3: How can I leverage my data to reduce overfitting?
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Answer:

Data Augmentation: While traditional data augmentation techniques like rotation or flipping are common in computer vision, for

PINNs, a "physics-guided data augmentation" (PGDA) approach is more suitable.[10][11] This involves generating new training

data by leveraging physical properties of the system, such as linearity or translational invariance.[12] For example, if a PDE is

linear, a linear combination of known solutions is also a valid solution and can be used as a new training sample.[12]

Adaptive Sampling: Instead of uniformly sampling collocation points, adaptive sampling methods focus on regions where the

PDE residual is high.[13] This forces the network to improve its accuracy in areas where it performs poorly, leading to better

generalization. This can be more efficient than uniform sampling and can improve the convergence of the training process.[14]

Architectural and Regularization Strategies
Question 4: How should I adjust my network architecture and apply regularization?
Answer:

Simplifying the model is often the first step in addressing overfitting.[10] Additionally, regularization techniques add a penalty to the

loss function to discourage complex models.

Technique Description Impact on Overfitting

Reduce Network Complexity
Decrease the number of hidden layers or

the number of neurons per layer.[5]

Reduces the model's capacity to memorize

noise, forcing it to learn the underlying

physical laws.[6]

L1 & L2 Regularization

Adds a penalty term to the loss function

based on the magnitude of the network

weights (L1: absolute values, L2: squared

values).[15][16]

Penalizes large weights, leading to a

simpler, more stable model that is less

sensitive to small changes in the input.[5]

[11]

Dropout
Randomly deactivates a fraction of neurons

during each training iteration.[10]

Prevents neurons from co-adapting and

forces the network to learn more robust

features.[15]

Physics-Informed Regularization

Incorporating physics-based terms into the

loss function acts as a regularizer,

constraining the solution space to physically

plausible outcomes.[4][17]

Improves the model's extrapolation

capabilities and ensures that the learned

solution adheres to the governing physical

laws.[4][18]

Ensemble Methods

Train multiple PINNs with different

architectures or initializations and average

their predictions.[19]

Reduces variance and improves robustness

by combining the strengths of multiple

models.[19]

Experimental Protocol: Implementing L2 Regularization
Define the Loss Function: The total loss for a PINN is typically a weighted sum of the data loss (ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝐿𝑑𝑎𝑡𝑎 Ldata​
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), the physics loss (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝐿𝑝ℎ𝑦𝑠𝑖𝑐𝑠 Lphysics​

), and the boundary condition loss (ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝐿𝑏𝑐 Lbc​

).

Add the Regularization Term: Append the L2 regularization term to the total loss. This term is the sum of the squares of all the

weights in the neural network, multiplied by a regularization parameter, ngcontent-ng-c4139270029="" _nghost-ng-

c4104608405="" class="inline ng-star-inserted">

𝜆λ

.

𝐿𝑡𝑜𝑡𝑎𝑙 = 𝑤𝑑𝑎𝑡𝑎 𝐿𝑑𝑎𝑡𝑎 + 𝑤𝑝ℎ𝑦𝑠𝑖𝑐𝑠 𝐿𝑝ℎ𝑦𝑠𝑖𝑐𝑠 + 𝑤𝑏𝑐 𝐿𝑏𝑐 + 𝜆∑
𝑖
∣∣𝑊𝑖 ∣∣𝐹

2
Ltotal​=wdata​Ldata​+wphysics​Lphysics​+wbc​Lbc​+λ∑i​∣∣Wi​∣∣F2

where

𝑊𝑖 Wi​

are the weight matrices of the network and

∣∣ ⋅ ∣∣𝐹 ∣∣⋅∣∣F​

is the Frobenius norm.

Tune the Hyperparameter

𝜆λ

: The regularization parameter

𝜆λ

controls the strength of the penalty. A small

𝜆λ

will have a minor effect, while a large

𝜆λ

can lead to underfitting. Use a validation set to find an optimal value for

𝜆λ

.

Train the Model: Train the PINN using the modified loss function. The optimization process will now aim to minimize both the

original loss components and the magnitude of the weights.
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Caption: Logic of incorporating L2 regularization into the PINN loss function.

Advanced Training Techniques
Question 5: Are there advanced training strategies to prevent overfitting?
Answer:

Yes, several advanced training strategies can help balance the different objectives in a PINN and improve convergence and

generalization.

Adaptive Loss Balancing: The magnitudes of the gradients from different loss components can vary significantly, causing training

instabilities.[9] Adaptive weighting schemes dynamically adjust the weights of each loss term during training to ensure that they

are on a similar scale.[20][21] This prevents the optimization from being dominated by a single term and promotes a more

balanced training process.[9]

Learning Rate Scheduling: Instead of using a fixed learning rate, a learning rate scheduler can be employed to decrease the

learning rate as training progresses. A common approach is to start with a higher learning rate to quickly approach a minimum

and then reduce it to fine-tune the model.[19]

Choice of Optimizer: While Adam is a popular choice, combining it with a second-order optimizer like L-BFGS can be beneficial.

[19] Adam is often used in the initial stages of training, and L-BFGS is used for fine-tuning once the loss has plateaued.[19][22]

Early Stopping: This technique involves monitoring the performance of the model on a validation set and stopping the training

process when the validation loss stops improving, even if the training loss continues to decrease.[1][10] This directly prevents

the model from overtraining on the training data.[15]

Experimental Protocol: Adaptive Loss Balancing
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Initialize Loss Weights: Start with initial weights for each component of the loss function (e.g., ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝑤𝑑𝑎𝑡𝑎 = 1.0wdata​=1.0

, ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝑤𝑝ℎ𝑦𝑠𝑖𝑐𝑠 = 1.0wphysics​=1.0

, ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝑤𝑏𝑐 = 1.0wbc​=1.0

).

Compute Gradients: During each training step, after computing the gradients of each loss component with respect to the network

parameters, also compute statistics of these gradients (e.g., the mean or max).

Update Weights: Update the loss weights based on a chosen heuristic. One common method is to update the weights inversely

proportional to the magnitude of their respective gradients.[13] For example, for a loss term ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405="" class="inline ng-star-inserted">

𝐿𝑖 Li​

, its weight

𝑤𝑖 wi​

could be updated as:

𝑤𝑖 ← mean(∥∇𝜃 𝐿𝑡𝑜𝑡𝑎𝑙 ∥)
∥∇𝜃 𝐿𝑖 ∥

wi​←∥∇θ​Li​∥mean(∥∇θ​Ltotal​∥)​

This aims to increase the influence of loss terms with smaller gradients.

Normalize Weights: It is good practice to normalize the weights after each update to ensure they sum to a constant value.

Apply Weighted Loss: Compute the total loss as the weighted sum of the individual loss components and perform the

backpropagation step.
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Caption: Workflow for adaptive loss balancing during PINN training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic

procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the

fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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